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Compound of Interest

Compound Name: Azido-PEG6-amine

Cat. No.: B1666435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS)

information for Azido-PEG6-amine (CAS No. 957486-82-7), a heterobifunctional linker

increasingly utilized in bioconjugation, drug delivery, and the development of advanced

therapeutics such as antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras

(PROTACs). Understanding the safety and handling of this reagent is paramount to ensuring

laboratory safety and the integrity of experimental outcomes.

Chemical and Physical Properties
Azido-PEG6-amine is a polyethylene glycol (PEG) derivative featuring a terminal azide group

and a primary amine group, separated by a six-unit PEG spacer. This structure imparts

hydrophilicity and provides reactive handles for orthogonal conjugation strategies. While

comprehensive experimental data on its physical properties are not readily available in public

literature, computed properties and information from suppliers provide a baseline

understanding.
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Property Value Source

CAS Number 957486-82-7 Multiple Suppliers[1][2][3]

Molecular Formula C14H30N4O6 Multiple Suppliers[1][2][3]

Molecular Weight 350.41 g/mol Multiple Suppliers[1][2][3]

Appearance Colorless or light yellow liquid Chem-Impex[1]

Purity ≥97% Chem-Impex[1]

Solubility
Soluble in Water, DMSO,

DCM, DMF
BroadPharm[3]

XLogP3-AA (Computed) -0.7 PubChem[4]

Boiling Point No data available

Melting Point No data available

Density No data available

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Azido-PEG6-amine is classified with warnings for irritation. The specific hazard

statements as reported on PubChem are as follows[4]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

A safety data sheet for a closely related compound, Azido-PEG6-NHS ester, also includes the

hazard statement H302: Harmful if swallowed[5]. Given the structural similarity, it is prudent to

handle Azido-PEG6-amine with the assumption that it may also be harmful if ingested.

The corresponding GHS pictogram is the exclamation mark, indicating that the substance may

cause irritation, skin sensitization, or is harmful.
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Handling, Storage, and Personal Protective
Equipment
Proper handling and storage are critical to maintain the chemical's integrity and ensure user

safety.

Storage
Recommended Storage Temperature: Store at –20 °C.[1][3][6]

Conditions to Avoid: Keep in a dry, light-protected container.[6]

Handling
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical-resistant safety goggles or a face shield.

Hand Protection: Wear suitable chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat or other protective clothing.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

when using this product. Wash hands thoroughly after handling.[5]

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken:
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Exposure Route First-Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation persists, seek medical

attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.[5]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Avoid contact with strong acids, strong bases, and strong oxidizing

agents.

Hazardous Decomposition Products: Under fire conditions, may produce toxic fumes,

including carbon oxides and nitrogen oxides.

Toxicological and Ecological Information
Detailed toxicological studies, such as the determination of LD50 (median lethal dose) or LC50

(median lethal concentration), for Azido-PEG6-amine are not publicly available. Similarly, no

specific data on the ecological effects of this compound have been reported. In the absence of

this data, the compound should be handled as a potentially hazardous substance, and release

into the environment should be avoided.

Experimental Protocols
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While specific experimental protocols for the safety testing of Azido-PEG6-amine are not

available, the following outlines the general methodologies that would be employed for key

safety assessments.

Methodology for Determining Acute Oral Toxicity (LD50)
A standard protocol, such as the OECD Guideline 423 (Acute Toxic Class Method), would

typically be followed. This involves the following steps:

Animal Model: Healthy, young adult rats of a standard laboratory strain are used.

Dosage: A stepwise dosing procedure is used where a small group of animals (typically 3) is

dosed at a defined level.

Observation: The animals are observed for signs of toxicity and mortality over a 14-day

period.

Dose Progression: Depending on the outcome (survival or mortality), the dose for the next

group of animals is adjusted up or down.

LD50 Estimation: The LD50 is estimated based on the mortality data and the dose levels

used.

Methodology for Assessing Skin Irritation
Following a protocol similar to OECD Guideline 404 (Acute Dermal Irritation/Corrosion):

Animal Model: Albino rabbits are typically used.

Application: A small amount of the test substance is applied to a shaved patch of skin on the

animal's back.

Exposure: The substance is left in contact with the skin for a defined period (e.g., 4 hours).

Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at

specific intervals after application.
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Scoring: The severity of the skin reactions is scored, and the substance is classified based

on the irritation potential.

Visualizations
Hazard Identification and Response Workflow
The following diagram illustrates the logical flow from hazard identification to the appropriate

response measures for Azido-PEG6-amine.

Azido-PEG6-amine Hazard and Response Workflow

Hazard Identification

Required Personal Protective Equipment First-Aid Measures

H315: Skin Irritation

Chemical Resistant GlovesProtective Clothing Wash Skin with Soap & Water

H319: Eye Irritation

Safety Goggles / Face Shield Flush Eyes with Water

H335: Respiratory Irritation

Chemical Fume Hood Move to Fresh Air

H302: Harmful if Swallowed
(Precautionary)

Rinse Mouth, Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for identifying hazards and corresponding safety measures.

Safe Handling and Storage Logic
This diagram outlines the decision-making process for the safe handling and storage of Azido-
PEG6-amine.
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Safe Handling and Storage of Azido-PEG6-amine

Handling Azido-PEG6-amine?

Wearing Appropriate PPE?

Working in Fume Hood?

Yes

Stop! Don appropriate PPE.

No

Proceed with Experiment

Yes

Stop! Move to a ventilated area.

No

Storing After Use?

Store at -20°C in a dry,
light-protected container.

Yes

End

No

Click to download full resolution via product page

Caption: Decision tree for the safe handling and storage of the reagent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1666435?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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